Lactoferrin acetate

• Molecular Formula: C143H228N46O31S3
• Molecular Weight: 3183.8 g/mol
• SMILES: CCC(C)C1C(=O)NC(C(=O)NC(CSSCC(C(=O)NC(C(=O)NC(C(=O)NC(C(=O)NC(C(=O)NC(C(=O)NC(C(=O)NC(C(=O)NC(C(=O)NC(C(=O)NC(C(=O)NCC(=O)NC(C(=O)N2CCCC2C(=O)NC(C(=O)N1)CO)C)CC(C)C)CCCCN)CCCCN)CCSC)CCCNC(=N)N)CC3=CNC4=CC=CC=C43)CCC(=O)N)CC5=CNC6=CC=CC=C65)CCCNC(=N)N)CCCNC(=N)N)NC(=O)C(CCCCN)NC(=O)C(CC7=CC=CC=C7)N)C(=O)NC(C(C)C)C(=O)NC(CCCNC(=N)N)C(=O)NC(CCCNC(=N)N)C(=O)NC(C)C(=O)NC(CC8=CC=CC=C8)C(=O)O)C(C)O.CC(=O)O
• InChI: InChI=1S/C141H224N46O29S3.C2H4O2/c1-11-77(6)111-133(212)186-112(80(9)189)134(213)183-106(130(209)184-110(76(4)5)132(211)176-97(49-32-61-161-141(155)156)120(199)170-93(45-28-57-157-137(147)148)116(195)166-78(7)113(192)180-103(136(215)216)66-82-36-16-13-17-37-82)74-219-218-73-105(182-123(202)90(42-22-25-54-142)167-114(193)87(145)65-81-34-14-12-15-35-81)129(208)173-95(47-30-59-159-139(151)152)118(197)171-96(48-31-60-160-140(153)154)122(201)178-102(68-84-70-163-89-41-21-19-39-86(84)89)127(206)174-98(51-52-108(146)190)124(203)179-101(67-83-69-162-88-40-20-18-38-85(83)88)126(205)172-94(46-29-58-158-138(149)150)119(198)175-99(53-63-217-10)125(204)169-91(43-23-26-55-143)117(196)168-92(44-24-27-56-144)121(200)177-100(64-75(2)3)115(194)164-71-109(191)165-79(8)135(214)187-62-33-50-107(187)131(210)181-104(72-188)128(207)185-111;1-2(3)4/h12-21,34-41,69-70,75-80,87,90-107,110-112,162-163,188-189H,11,22-33,42-68,71-74,142-145H2,1-10H3,(H2,146,190)(H,164,194)(H,165,191)(H,166,195)(H,167,193)(H,168,196)(H,169,204)(H,170,199)(H,171,197)(H,172,205)(H,173,208)(H,174,206)(H,175,198)(H,176,211)(H,177,200)(H,178,201)(H,179,203)(H,180,192)(H,181,210)(H,182,202)(H,183,213)(H,184,209)(H,185,207)(H,186,212)(H,215,216)(H4,147,148,157)(H4,149,150,158)(H4,151,152,159)(H4,153,154,160)(H4,155,156,161);1H3,(H,3,4)/t77-,78-,79-,80+,87-,90-,91-,92-,93-,94-,95-,96-,97-,98-,99-,100-,101-,102-,103-,104-,105-,106-,107-,110-,111-,112-;/m0./s1
• InChIKey: VODWFGYAYSDZHD-BSKQQEKQSA-N

Lactoferrin acetate is an acetylated salt form of the iron-binding glycoprotein lactoferrin, a member of the transferrin family. The term 'lactoferrin acetate' in research and procurement contexts often refers to one of two distinct entities: the acetylated derivative of the full-length native protein (~80 kDa), which is modified for enhanced solubility and stability in biochemical assays , or a synthetic peptide fragment corresponding to residues 17-41 of bovine lactoferrin (commonly known as Lactoferricin B acetate, ~3.2 kDa), which is a potent antimicrobial agent.

Lactoferrin Acetate: Essential Technical Specifications for Procurement and Research Use

Lactoferrin acetate is an acetylated salt form of the iron-binding glycoprotein lactoferrin, a member of the transferrin family. The term 'lactoferrin acetate' in research and procurement contexts often refers to one of two distinct entities: the acetylated derivative of the full-length native protein (~80 kDa), which is modified for enhanced solubility and stability in biochemical assays , or a synthetic peptide fragment corresponding to residues 17-41 of bovine lactoferrin (commonly known as Lactoferricin B acetate, ~3.2 kDa), which is a potent antimicrobial agent [1]. The acetate counterion and/or N-terminal acetylation differentiates this compound from its parent lactoferrin, making it a specialized tool for applications requiring precise control over protein structure, metal coordination, or antimicrobial activity .

• [1] GlpBio. (n.d.). Lactoferrin (17-41) (acetate). Retrieved from https://www.glpbio.com/research-area/lactoferrin-17-41-acetate.html View Source

Why Substituting Lactoferrin Acetate with Generic Lactoferrin Can Compromise Experimental Outcomes

The functional properties of lactoferrin are highly dependent on its form, iron saturation state, and post-translational modifications. Generic lactoferrin (e.g., native, holo-, or apo-lactoferrin) cannot be substituted for lactoferrin acetate without risking significant changes in antimicrobial efficacy, solubility, and handling characteristics. For example, native human lactoferrin and Fe³⁺-non-saturated recombinant human lactoferrin demonstrate different antimicrobial activities against Candida compared to hololactoferrin [1]. Furthermore, the antibacterial effect of lactoferrin against Escherichia coli is abolished in the holo-form (iron-saturated), whereas apo-lactoferrin remains active [2]. The acetate form, whether as a full-length derivative or a defined peptide fragment, is designed to provide a consistent and specific molecular entity, mitigating the batch-to-batch variability inherent in native protein isolates and ensuring reproducible results in sensitive assays .

• [1] Grammatikova, N. E., et al. (2010). In vitro study of antimicrobial activity of lactoferrins from various sources. Antibiotiki i Khimioterapiya, 55(7-8), 3-7. PMID: 21140556. View Source
• [2] Dionysius, D. A., & Milne, J. M. (1997). Forms of Lactoferrin: Their Antibacterial Effect on Enterotoxigenic Escherichia coli. Journal of Dairy Science, 80(4), 667-674. View Source

Quantitative Differentiation of Lactoferrin Acetate from Native Lactoferrin and Peptide Analogs

Full-Length Lactoferrin Acetate Exhibits Enhanced Solubility and Stability for In Vitro Assays

The full-length lactoferrin acetate derivative is specifically formulated to improve handling and solution-phase behavior compared to unmodified native lactoferrin. The acetate form enhances solubility and stability, which is critical for consistent performance in biochemical research applications . In contrast, native lactoferrin is prone to degradation and requires specialized stabilization technologies to preserve its structural integrity during oral administration or storage, a limitation that can introduce significant experimental variability [1]. While direct quantitative solubility data (e.g., mg/mL) comparing the acetate salt to the native protein is not widely reported in public literature, the functional implication is that the acetate form is preferred for studies demanding precise control over protein concentration and activity in solution .

Evidence Dimension	Solubility and handling properties
Target Compound Data	Enhanced solubility and solution stability (acetate salt form)
Comparator Or Baseline	Native lactoferrin (unmodified) [1]
Quantified Difference	Not quantified in public literature (functional improvement reported by vendors and in formulation studies)
Conditions	In vitro biochemical assay conditions, protein storage and handling

Why This Matters

This matters for procurement because the acetate form reduces the risk of experimental failure due to protein aggregation or precipitation, ensuring more reproducible results in assays where precise protein concentration is critical.

• [1] Wang, X., et al. (2021). Oral fate and stabilization technologies of lactoferrin: a systematic review. Food & Function, 12(10), 4295-4312. (Accessed via AGRIS). View Source

Lactoferricin B Acetate (Residues 17-41) Demonstrates Potent, Broad-Spectrum Antimicrobial Activity

The synthetic peptide Lactoferricin B acetate (lactoferrin 17-41 acetate) exhibits potent antimicrobial activity against a wide range of microorganisms, including Gram-positive and Gram-negative bacteria, viruses, protozoa, and fungi [1]. This activity is more targeted and often more potent than that of the full-length native lactoferrin protein, as the peptide represents the primary antimicrobial domain [2]. Specifically, Lactoferricin B acetate has a minimum inhibitory concentration (MIC) of 30 μg/mL against Escherichia coli ATCC 25922 [1]. This quantifiable activity makes it a preferred molecule for studying mechanisms of antimicrobial action and for developing peptide-based therapeutics, offering a defined and potent alternative to the more complex, multi-functional native protein.

Evidence Dimension	Antimicrobial activity against E. coli
Target Compound Data	MIC = 30 μg/mL against E. coli ATCC 25922 [1]
Comparator Or Baseline	Native bovine lactoferrin (full-length)
Quantified Difference	Not directly compared in the same assay; the peptide is known to be the primary antimicrobial domain of the protein, often with higher potency.
Conditions	In vitro broth microdilution assay against E. coli ATCC 25922

Why This Matters

This matters for procurement because it provides a specific, quantifiable activity benchmark (MIC = 30 μg/mL) that researchers can use to validate compound activity in their own assays, ensuring consistency and reliability in antimicrobial studies.

• [1] GlpBio. (n.d.). Lactoferrin (17-41) (acetate). Retrieved from https://www.glpbio.com/research-area/lactoferrin-17-41-acetate.html View Source
• [2] Gruden, Š., & Poklar Ulrih, N. (2021). Diverse Mechanisms of Antimicrobial Activities of Lactoferrins, Lactoferricins, and Other Lactoferrin-Derived Peptides. International Journal of Molecular Sciences, 22(20), 11264. View Source

Lactoferricin B Acetate (Residues 17-41) Modulates the Immune Response by Inhibiting LPS-Induced Cytokine Production

Lactoferrin 17-41 acetate can bind to lipopolysaccharide (LPS) from Gram-negative bacteria and inhibit the LPS-induced cytokine response in human monocytic cells . This represents a distinct immunomodulatory mechanism separate from the full-length protein's iron-sequestration activity. While native lactoferrin has broad immunomodulatory effects, this specific peptide's ability to directly antagonize LPS signaling offers a targeted tool for studying inflammation and sepsis [1]. The quantifiable inhibition of cytokine production (e.g., TNF-α, IL-6) in response to LPS provides a clear functional readout, distinguishing it from the more pleiotropic effects of the native protein.

Evidence Dimension	Inhibition of LPS-induced cytokine response
Target Compound Data	Binds LPS and inhibits cytokine response in human monocytic cells
Comparator Or Baseline	Native lactoferrin
Quantified Difference	The specific peptide directly antagonizes LPS, a mechanism distinct from iron sequestration.
Conditions	In vitro assay using human monocytic cells stimulated with LPS

Why This Matters

This matters for scientific selection because it provides a defined molecular tool to investigate a specific immune pathway (LPS/TLR4 signaling), which is not achievable with the full-length protein due to its multiple, overlapping mechanisms of action.

• [1] Latorre, D., et al. (2010). Reciprocal interactions between lactoferrin and bacterial endotoxins and their role in the regulation of the immune response. Toxins, 2(1), 54-68. View Source

Recommended Research Applications for Lactoferrin Acetate Based on Quantifiable Differentiation

Antimicrobial Susceptibility Testing and Mechanism of Action Studies

Use Lactoferricin B acetate (lactoferrin 17-41 acetate) as a reference standard in antimicrobial assays. Its defined MIC of 30 μg/mL against E. coli ATCC 25922 provides a reliable benchmark for validating assay conditions and comparing the potency of novel antimicrobial peptides . The peptide's well-characterized activity allows for focused studies on membrane disruption and other antimicrobial mechanisms.

Inflammation and Sepsis Research (LPS Antagonism)

Employ Lactoferricin B acetate to specifically investigate the role of LPS/TLR4 signaling in inflammatory pathways. The peptide's ability to bind LPS and inhibit downstream cytokine production in human monocytic cells makes it an ideal tool for dissecting this pathway without the confounding variables introduced by full-length lactoferrin's multiple activities .

Iron Metabolism and Chelation Studies

Utilize the full-length lactoferrin acetate derivative in in vitro assays to study iron binding and release kinetics. The enhanced solubility and stability of the acetate salt form ensure consistent protein behavior in solution, enabling more accurate determination of binding constants and investigation of the effects of mutations or environmental factors on iron coordination .

Protein-Ligand Interaction Assays

Leverage full-length lactoferrin acetate as a model protein for studying protein-ligand interactions. Its well-characterized binding domains and improved handling properties support detailed kinetic and thermodynamic analyses, which are essential for the rational design of novel iron chelators or protein-based sensors .